Cas no 35849-08-2 (1-bromo-2-(dibromomethyl)benzene)

• Product Name: 1-bromo-2-(dibromomethyl)benzene
• CAS No: 35849-08-2
• MF: C₇H₅Br₃
• MW: 328.826599836349
• CID: 1475140
• PubChem ID: 10936369
• Update Time: 2025-04-20

1-bromo-2-(dibromomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(dibromomethyl)benzene
• benzene, 1-bromo-2-(dibromomethyl)-
• LogP
• DTXSID50449001
• 35849-08-2
• SCHEMBL305225
• o-bromobenzylidene bromide

• Inchi： 1S/C7H5Br3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,7H
• InChI Key： KBJARULSOXOOQE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(Br)Br

Computed Properties

• Exact Mass: 325.79405
• Monoisotopic Mass: 325.79414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0